Cas no 37032-37-4 (benzenepropanal, alpha-fluoro-4-methyl-beta-oxo- (9ci))

• Product Name: benzenepropanal, alpha-fluoro-4-methyl-beta-oxo- (9ci)
• CAS No: 37032-37-4
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 921904
• PubChem ID: 45080804
• Update Time: 2025-04-19

benzenepropanal, alpha-fluoro-4-methyl-beta-oxo- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzenepropanal, alpha-fluoro-4-methyl-beta-oxo- (9ci)
• 2-fluoro-3-(4-methylphenyl)-3-oxopropanal
• DTXSID10664096
• 37032-37-4

• Inchi： 1S/C10H9FO2/c1-7-2-4-8(5-3-7)10(13)9(11)6-12/h2-6,9H,1H3
• InChI Key： YTFIKKPJOIPFNH-UHFFFAOYSA-N
• SMILES： FC(C=O)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 180.059
• Monoisotopic Mass: 180.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2.1